Cas no 1700573-31-4 (3-methyl-2-(3-methylbutyl)aminobutanamide)

• Product Name: 3-methyl-2-(3-methylbutyl)aminobutanamide
• CAS No: 1700573-31-4
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5607158
• PubChem ID: 103914083
• Update Time: 2025-08-05

3-methyl-2-(3-methylbutyl)aminobutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-841782
• 1700573-31-4
• 3-methyl-2-[(3-methylbutyl)amino]butanamide
• 3-methyl-2-(3-methylbutyl)aminobutanamide

• Inchi： 1S/C10H22N2O/c1-7(2)5-6-12-9(8(3)4)10(11)13/h7-9,12H,5-6H2,1-4H3,(H2,11,13)
• InChI Key： KERWJTHWZVVDDQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NCCC(C)C)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-2-(3-methylbutyl)aminobutanamide

Professional Introduction to 3-methyl-2-(3-methylbutyl)aminobutanamide (CAS No. 1700573-31-4)

3-methyl-2-(3-methylbutyl)aminobutanamide, chemically designated as CAS No. 1700573-31-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This amide derivative, characterized by a branched aliphatic side chain, presents an intriguing framework for further chemical modification and functionalization, making it a valuable candidate for drug discovery and development programs.

The molecular structure of 3-methyl-2-(3-methylbutyl)aminobutanamide consists of a four-carbon backbone with an amide functional group (-CONH-) attached to the second carbon atom. The presence of two methyl groups on the third carbon atom introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. Such structural features are often exploited to enhance pharmacokinetic profiles and improve binding affinity in drug design.

In recent years, there has been a growing interest in amide-based compounds due to their versatility as pharmacophores. Amides are known for their ability to modulate enzyme activity and receptor binding, making them integral components in the development of therapeutic agents. The specific substitution pattern in 3-methyl-2-(3-methylbutyl)aminobutanamide suggests potential applications in targeting enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as diabetes, inflammation, and neurodegeneration.

Recent studies have highlighted the importance of branched amine derivatives in medicinal chemistry. The branched structure of 3-methyl-2-(3-methylbutyl)aminobutanamide can contribute to improved oral bioavailability by reducing metabolic clearance. Additionally, the steric bulk introduced by the isobutyl group may enhance binding interactions with protein targets, leading to higher efficacy and selectivity. These attributes make the compound a promising scaffold for further exploration in rational drug design.

The synthesis of 3-methyl-2-(3-methylbutyl)aminobutanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate carboxylic acid derivatives with amino acids or amines under acidic or basic catalysis. Advances in synthetic methodologies have enabled the efficient preparation of complex amide structures, facilitating their incorporation into larger drug-like molecules.

From a computational chemistry perspective, 3-methyl-2-(3-methylbutyl)aminobutanamide has been subjected to molecular modeling studies to predict its binding modes with potential biological targets. Docking simulations have revealed that this compound can interact with various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. The predicted binding affinities and interaction patterns provide valuable insights for optimizing its pharmacological properties through structure-based drug design.

The pharmacological profile of 3-methyl-2-(3-methylbutyl)aminobutanamide is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against key enzymes implicated in disease pathogenesis. For instance, its structural motif resembles known inhibitors of proteases and kinases, which are critical targets in oncology and inflammatory disorders. Further preclinical studies are warranted to elucidate its mechanism of action and assess its potential as a lead compound for novel therapeutics.

In conclusion, 3-methyl-2-(3-methylbutyl)aminobutanamide (CAS No. 1700573-31-4) represents a structurally interesting compound with significant pharmaceutical potential. Its unique combination of steric hindrance and functional groups makes it an attractive candidate for further development in drug discovery programs. As research continues to uncover new applications for amide-based compounds, 3-methyl-2-(3-methylbutyl)aminobutanamide is poised to play a role in addressing unmet medical needs across various therapeutic areas.